Cas no 66684-61-5 (1,5-Difluoro-3-methoxy-2-nitrobenzene)

1,5-Difluoro-3-methoxy-2-nitrobenzene Properties

Names and Identifiers

• 1,5-Difluoro-3-methoxy-2-nitrobenzene
• 1,5-DIFLUORO-3-METHOXY-2-NITRO-BENZENE
• 2-Nitro-3,5-difluoroanisole
• 3,5-Difluoro-2-nitroanisole
• 4,6-difluoro-2-methoxynitrobenzene
• 2,4-Difluoro-6-methoxynitrobenzene
• AK136293
• Benzene, 1,5-difluoro-3-methoxy-2-nitro-
• 1,5-Difluoro-3-methoxy-2-nitro-benz
• KSC496O4D
• 3,5 difluoro-2-nitro-anisole
• 3,5-difluoro-2-nitro-anisole
• DXEGOHULGVHKCT-UHFFFAOYSA-N
• SBB090894
• PC7672
• CL8236
• RTX-0
• SCHEMBL972269
• DTXSID50438172
• AC-28594
• MFCD11865203
• CS-0097034
• AS-8775
• A856482
• AKOS022171792
• 66684-61-5
• 1.5-Difluoro-3-methoxy-2-nitrobenzene
• SY022968
• 4,6-Difluoro-2-methoxynitrobenzene;
• +Expand

• MDL： MFCD11865203
• InChIKey： DXEGOHULGVHKCT-UHFFFAOYSA-N
• Inchi： 1S/C7H5F2NO3/c1-13-6-3-4(8)2-5(9)7(6)10(11)12/h2-3H,1H3
• SMILES： FC1=C([H])C(=C([H])C(=C1[N+](=O)[O-])OC([H])([H])[H])F

Computed Properties

• Exact Mass: 189.02374935g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.02374935g/mol
• Heavy Atom Count: 13
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Experimental Properties

• Boiling Point: 238 ºC
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 98 ºC
• Color/Form: No data avaiable
• Density: 1.414

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons